Cas no 2172276-36-5 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid)
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid
- EN300-1499188
- 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzamido]cyclobutane-1-carboxylic acid
- 2172276-36-5
-
- Inchi: 1S/C27H23FN2O5/c28-23-11-10-16(14-21(23)24(31)30-27(25(32)33)12-5-13-27)29-26(34)35-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-11,14,22H,5,12-13,15H2,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: LKEMRJOASAFQBB-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C=C1C(NC1(C(=O)O)CCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 474.15910000g/mol
- Monoisotopic Mass: 474.15910000g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 7
- Complexity: 795
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1499188-0.05g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzamido]cyclobutane-1-carboxylic acid |
2172276-36-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1499188-0.1g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzamido]cyclobutane-1-carboxylic acid |
2172276-36-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1499188-0.25g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzamido]cyclobutane-1-carboxylic acid |
2172276-36-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1499188-0.5g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzamido]cyclobutane-1-carboxylic acid |
2172276-36-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1499188-1.0g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzamido]cyclobutane-1-carboxylic acid |
2172276-36-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1499188-2.5g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzamido]cyclobutane-1-carboxylic acid |
2172276-36-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1499188-5.0g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzamido]cyclobutane-1-carboxylic acid |
2172276-36-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1499188-10.0g |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzamido]cyclobutane-1-carboxylic acid |
2172276-36-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1499188-50mg |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzamido]cyclobutane-1-carboxylic acid |
2172276-36-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1499188-100mg |
1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorobenzamido]cyclobutane-1-carboxylic acid |
2172276-36-5 | 100mg |
$2963.0 | 2023-09-27 |
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid (CAS No. 2172276-36-5): A Comprehensive Overview
1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid (CAS No. 2172276-36-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as FAMC for brevity, is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a fluorinated benzamide moiety, and a cyclobutane ring, making it a versatile scaffold for various chemical modifications and biological studies.
The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under acidic conditions and ease of removal under mild basic conditions. This property makes FAMC an ideal candidate for the synthesis of complex peptides and peptidomimetics. Recent advancements in peptide chemistry have highlighted the importance of such compounds in the development of novel therapeutic agents, particularly in the areas of cancer treatment and neurodegenerative diseases.
The presence of the fluorinated benzamide moiety in FAMC adds another layer of complexity and functionality to the molecule. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic compounds, which can improve their pharmacokinetic properties. Additionally, the fluorine atom can influence the electronic properties of the molecule, potentially modulating its binding affinity to specific biological targets. This feature is particularly relevant in drug design, where fine-tuning the interaction between a drug and its target can significantly enhance therapeutic efficacy.
The cyclobutane ring in FAMC provides rigidity to the molecule, which can be advantageous in designing drugs with specific conformational requirements. Cyclobutane-containing compounds have been shown to exhibit unique biological activities, including antiviral and anticancer properties. The rigidity imparted by the cyclobutane ring can also help in reducing conformational flexibility, which may improve the selectivity and potency of the compound against its target.
In recent studies, FAMC has been investigated for its potential as a lead compound in the development of new therapeutic agents. One notable application is in the field of cancer research, where FAMC has shown promising results as a selective inhibitor of specific protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By targeting these interactions, FAMC and its derivatives could provide new avenues for cancer therapy.
Beyond cancer research, FAMC has also been explored for its potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate specific protein interactions and its enhanced metabolic stability make it a promising candidate for developing drugs that can cross the blood-brain barrier (BBB) and target disease-specific pathways.
The synthesis of FAMC involves several steps, including the protection of amino groups with Fmoc, the introduction of the fluorinated benzamide moiety, and the formation of the cyclobutane ring. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthetic route, making it more efficient and scalable for industrial applications.
In conclusion, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid (CAS No. 2172276-36-5), or FAMC, is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a promising candidate for future drug development efforts.
2172276-36-5 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorobenzamidocyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)